N-(2-(6-(ethylthio)-4-morpholino-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)cyclopropanecarboxamide

• IUPAC Name: N-[2-(6-ethylsulfanyl-4-morpholin-4-ylpyrazolo[3,4-d]pyrimidin-1-yl)ethyl]cyclopropanecarboxamide
• InChI: InChI=1S/C17H24N6O2S/c1-2-26-17-20-14(22-7-9-25-10-8-22)13-11-19-23(15(13)21-17)6-5-18-16(24)12-3-4-12/h11-12H,2-10H2,1H3,(H,18,24)
• InChI Key: WWPWZJAFYNDMRI-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC2=C(C=NN2CCNC(=O)C3CC3)C(=N1)N4CCOCC4
• Molecular Formula: C17H24N6O2S
• Molecular Weight: 376.5 g/mol
• CAS No.: 941942-32-1

Description

N-(2-(6-(ethylthio)-4-morpholino-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C17H24N6O2S and its molecular weight is 376.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Synthesis and Novel Compound Development

A range of novel compounds incorporating the pyrazolopyrimidine moiety, similar in structure to N-(2-(6-(ethylthio)-4-morpholino-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)cyclopropanecarboxamide, have been developed. These compounds include derivatives with potential applications in medicinal chemistry due to their diverse biological activities. For example, thioxopyrimidine derivatives have been synthesized and investigated for their antimicrobial properties, demonstrating significant activity against various bacterial and fungal strains (Khobragade et al., 2010).

Biological Evaluation and Therapeutic Potential

Several studies have focused on the biological evaluation of pyrazolopyrimidine derivatives, exploring their anticancer, anti-inflammatory, and analgesic properties. For instance, novel pyrazolopyrimidine derivatives have been synthesized and screened for their anticancer and anti-5-lipoxygenase activities, indicating a promising avenue for the development of new therapeutic agents (Rahmouni et al., 2016). Additionally, derivatives have been evaluated for their analgesic and antiparkinsonian activities, further highlighting the therapeutic potential of compounds related to this compound (Amr et al., 2008).

Antimicrobial Activity

Research into the antimicrobial activity of pyrazolopyrimidine derivatives, akin to this compound, has yielded compounds with significant antibacterial and antifungal effects. This includes the synthesis and testing of novel pyrazolopyrimidin derivatives for their antimicrobial efficacy, opening potential avenues for the development of new antimicrobial agents (Devarasetty et al., 2019).